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Compound of Interest

Compound Name:
1-Bromo-3-

(difluoromethoxy)benzene

Cat. No.: B1271890 Get Quote

An In-depth Technical Guide to 1-Bromo-3-(difluoromethoxy)benzene: Safety, Handling, and

Applications

This technical guide provides comprehensive safety, handling, and material safety data sheet

(MSDS) information for 1-bromo-3-(difluoromethoxy)benzene, a key intermediate in the

pharmaceutical and agrochemical industries. This document is intended for researchers,

scientists, and drug development professionals, offering detailed data, experimental protocols,

and safety workflows.

Chemical and Physical Properties
1-Bromo-3-(difluoromethoxy)benzene is a colorless to light yellow clear liquid.[1] Its unique

difluoromethoxy group and bromine substituent make it a valuable building block in organic

synthesis.[1][2]
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Property Value

CAS Number 262587-05-3

Molecular Formula C₇H₅BrF₂O

Molecular Weight 223.02 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 197 °C

Density 1.63 g/cm³

Refractive Index n20D 1.5

Purity ≥ 98% (GC)

Safety and Hazard Information
This compound is associated with several hazards, requiring careful handling and adherence to

safety protocols.

GHS Hazard Classification
Hazard Class Category

Skin irritation 2

Serious eye irritation 2A

Specific target organ toxicity — single exposure

(Respiratory system)
3

Note: This classification is for a related compound, 1-Bromo-2,3-difluoro-6-

(difluoromethoxy)benzene, and should be considered indicative for the target compound due to

structural similarities.

Hazard Statements:[3]

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling, Storage, and Disposal
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.
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Handling: Avoid contact with skin, eyes, and personal clothing.[3] Wash hands thoroughly

after handling.[3] Use only with adequate ventilation and wear suitable protective clothing,

gloves, and eye/face protection.[3] Keep away from sources of ignition.[3]

Storage: Store in a tightly-closed container when not in use.[3] Recommended storage

temperature is between 2 - 8 °C.[1] Store in a cool, dry, well-ventilated area away from

incompatible substances.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][4] Do not let the product enter

drains, other waterways, or soil.[3]

Experimental Protocols
1-Bromo-3-(difluoromethoxy)benzene is a versatile intermediate in organic synthesis,

particularly in the development of pharmaceuticals and agrochemicals.[1][2][5] The bromine

atom serves as a handle for various cross-coupling reactions, such as Suzuki, Stille, or

Sonogashira couplings, which are fundamental for constructing complex carbon-carbon bonds.

[2]

General Workflow for Suzuki Coupling
This generalized protocol illustrates the use of 1-bromo-3-(difluoromethoxy)benzene in a

Suzuki coupling reaction, a common method for forming C-C bonds.

Reaction Setup: In a reaction vessel, combine 1-bromo-3-(difluoromethoxy)benzene, a

suitable boronic acid derivative, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g.,

K₂CO₃ or Cs₂CO₃).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

(e.g., toluene, dioxane, or DMF) and water.

Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) at a temperature ranging from 80 to 120 °C for several hours.

Workup: After cooling to room temperature, quench the reaction with water and extract the

product with an organic solvent (e.g., ethyl acetate).
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Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography.

Reaction Setup

Reaction Workup & Purification
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(difluoromethoxy)benzene
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with Water
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Organic Solvent

Wash, Dry, and
Concentrate Column Chromatography Purified Product

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki coupling reaction.

Applications in Research and Development
The unique properties of 1-bromo-3-(difluoromethoxy)benzene make it a valuable compound

in several areas of chemical research and development.

Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals.[5] The incorporation of the difluoromethoxy group can enhance metabolic

stability, lipophilicity, and binding affinity of drug candidates.[2]

Agrochemical Chemistry: The compound is used in the development of new agrochemicals,

such as herbicides and pesticides, with improved efficacy and environmental profiles.[2][5]
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Fluorinated Compounds Research: Its difluoromethoxy group makes it valuable in the study

of fluorinated compounds, which often exhibit unique reactivity and stability.[1][5]

Materials Science: It is used in the development of advanced materials, including polymers

and coatings, due to its unique chemical properties that can enhance performance and

durability.[5]

Safe Handling Workflow
A systematic approach to handling this chemical is essential to minimize risk.
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Preparation

Handling

Storage & Disposal

Emergency Procedures

Consult MSDS

Ensure Proper Ventilation
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Transfer Chemical Carefully

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

Keep Away from
Ignition Sources

In Case of Spill:
Absorb with Inert Material

In Case of Contact:
Flush with Water

Store in a Cool, Dry,
Well-Ventilated Area (2-8 °C)

Dispose of Waste According
to Regulations

Keep Container
Tightly Closed

Seek Medical Attention
if Necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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